Cas no 920036-29-9 (tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

• Product Name: tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• CAS No: 920036-29-9
• MF: C₁₂H₁₄FN₃O₂
• MW: 251.256865978241
• MDL: MFCD13183729
• CID: 759073
• PubChem ID: 25132246
• Update Time: 2025-05-27

tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 6-fluoro-3-methyl-,1,1-dimethylethyl ester
• 1-Boc-3-methyl-6-fluoro-1H-pyrazolo[3,4-b]pyridine
• tert-butyl 6-fluoro-3-methylpyrazolo[3,4-b]pyridine-1-carboxylate
• tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• SAFRCHLEMYAXQX-UHFFFAOYSA-N
• DTXSID801140766
• P11614
• PB34759
• CS-0054691
• tert-butyl6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• 920036-29-9
• SCHEMBL3146157
• 1,1-Dimethylethyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

• MDL： MFCD13183729
• Inchi： 1S/C12H14FN3O2/c1-7-8-5-6-9(13)14-10(8)16(15-7)11(17)18-12(2,3)4/h5-6H,1-4H3
• InChI Key： SAFRCHLEMYAXQX-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C(C)=NN(C(=O)OC(C)(C)C)C2=N1

Computed Properties

• Exact Mass: 251.10700486g/mol
• Monoisotopic Mass: 251.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

Comprehensive Overview of tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (CAS No. 920036-29-9)

The compound tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (CAS No. 920036-29-9) is a fluorinated pyrazolopyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carboxylate group and a fluoro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for fluorinated heterocycles like tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s pyrazolo[3,4-b]pyridine core is particularly noteworthy, as it mimics purine bases, enabling interactions with biological targets such as enzymes and receptors. Its applications span from cancer therapeutics to neurodegenerative disease research, addressing pressing global health challenges. Users searching for "fluoro pyrazolo[3,4-b]pyridine synthesis" or "CAS 920036-29-9 applications" will find this compound highly relevant to their queries.

The synthesis of tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. These methods are optimized for high yield and purity, critical for pharmaceutical-grade intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. Researchers often inquire about "scalable synthesis of pyrazolo[3,4-b]pyridines" or "tert-butyl carboxylate protecting group stability," highlighting the compound’s technical significance.

Beyond pharmaceuticals, CAS 920036-29-9 is explored in material science for its potential in organic electronics and catalysis. Its electron-withdrawing fluoro group and rigid heterocyclic structure contribute to tunable electronic properties, making it a candidate for OLEDs and photovoltaic materials. This interdisciplinary appeal aligns with searches like "fluorinated heterocycles in materials science" or "pyrazolo[3,4-b]pyridine derivatives uses," reflecting broader scientific interest.

In conclusion, tert-butyl 6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (CAS No. 920036-29-9) exemplifies the convergence of medicinal chemistry and advanced materials. Its versatility and relevance to cutting-edge research ensure its prominence in scientific literature and industrial applications. By addressing user queries such as "biological activity of fluorinated pyridines" or "synthetic routes for CAS 920036-29-9," this overview bridges the gap between academic inquiry and practical innovation.